Cas no 41790-76-5 (4-Chloro-N-(2-methylphenyl)butanamide)

• Product Name: 4-Chloro-N-(2-methylphenyl)butanamide
• CAS No: 41790-76-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 2686904
• Update Time: 2023-08-07

4-Chloro-N-(2-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methylphenyl)butanamide
• N-(4-Chlorbutyryl)-o-toluidin
• 4-Chloro-N-(2-methylphenyl)butanamide

• Inchi： 1S/C11H14ClNO/c1-9-5-2-3-6-10(9)13-11(14)7-4-8-12/h2-3,5-6H,4,7-8H2,1H3,(H,13,14)
• InChI Key： OZZKCARTSTVGBO-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1